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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

high-purity Iodine-120.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for producing Iodine-120?

A1: Iodine-120 is typically produced in a cyclotron via the proton bombardment of an enriched

tellurium target. The most common nuclear reaction is ¹²⁰Te(p,n)¹²⁰I.[1]

Q2: What are the common impurities in Iodine-120 production?

A2: Impurities in Iodine-120 preparations can be categorized as:

Radionuclidic impurities: These are other radioactive isotopes produced during target

bombardment. For the ¹²⁰Te(p,n)¹²⁰I reaction, a potential radionuclidic impurity is the isomeric

state ¹²⁰ᵐI (T½ = 53 min).[2] Other iodine isotopes could also be present if the tellurium

target is not highly enriched.
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Radiochemical impurities: These are different chemical forms of Iodine-120. The desired

form is typically iodide ([¹²⁰I]I⁻). Impurities can include iodate ([¹²⁰I]IO₃⁻) or other oxidized

species.

Chemical impurities: These are non-radioactive substances that can originate from the target

material (e.g., tellurium), target backing, or reagents used during processing. Metallic

impurities are of particular concern as they can interfere with subsequent radiolabeling

reactions.[3][4]

Q3: What is the most common method for purifying Iodine-120?

A3: The most common method for separating radioiodine from a solid tellurium dioxide (TeO₂)

target is dry distillation.[5][6] This technique involves heating the irradiated target in a furnace,

causing the more volatile radioiodine to be released and subsequently trapped, while the less

volatile TeO₂ remains.

Q4: What are the typical quality control specifications for high-purity Iodine-120?

A4: While specific requirements may vary based on the intended application, typical quality

control specifications for radiopharmaceuticals are stringent. For PET imaging agents, a

radiochemical purity of at least 95% is generally required.[7] For Iodine-120g, a radiochemical

purity of >98% as iodide has been reported.[2] Radionuclidic purity is also critical, with the

acceptable levels of impurities depending on their half-lives and radiation characteristics.

Troubleshooting Guides
Issue 1: Low Distillation Yield of Iodine-120
Symptoms:

The activity of the collected Iodine-120 is significantly lower than expected based on

production yield calculations.

Residual activity in the TeO₂ target after distillation is high.

Possible Causes and Solutions:
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Possible Cause Recommended Solution

Inadequate Distillation Temperature

The distillation temperature should be

optimized. For TeO₂ targets, a temperature of

around 750°C is often ideal.[2] Temperatures

below the melting point of the TeO₂/Al₂O₃

mixture (around 685-690°C) can result in slower

and incomplete diffusion of iodine from the

target.[5]

Insufficient Distillation Time

A distillation time of at least 15 minutes at 750°C

is recommended to ensure the efficient release

of radioiodine.[2] For lower temperatures, a

longer duration may be necessary.[5]

Inefficient Trapping of Iodine-120

Ensure the trapping system is functioning

correctly. This may involve a cold trap (e.g., a

capillary tube cooled with liquid nitrogen or dry

ice) or a chemical trap (e.g., a dilute solution of

sodium hydroxide or sodium thiosulfate). Check

for leaks in the system that could allow the

volatile iodine to escape.

Carrier Gas Flow Rate Issues

The flow rate of the inert carrier gas (e.g., argon

or air) should be optimized. A flow rate that is

too high may not allow sufficient time for the

iodine to be trapped, while a flow rate that is too

low may not efficiently carry the iodine from the

furnace.

Issue 2: Poor Radiochemical Purity
Symptoms:

Radio-TLC or HPLC analysis shows the presence of significant radiochemical impurities

(e.g., iodate).

The final product has a radiochemical purity of less than 95% iodide.[7]
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Possible Causes and Solutions:

Possible Cause Recommended Solution

Oxidation of Iodide

Iodide is susceptible to oxidation. Ensure that all

solutions are prepared with high-purity water

and deoxygenated if possible. Adding a small

amount of a reducing agent, such as sodium

thiosulfate or ascorbic acid, to the collection

solution can help maintain iodine in the iodide

form.

Contamination from Reagents or Glassware

Use high-purity reagents and thoroughly clean

all glassware. Trace metal impurities can

catalyze oxidation reactions.

Issues with Analytical Method

In radio-TLC, issues such as streaking or

improper solvent migration can lead to

inaccurate results. Ensure the TLC plate is not

overloaded and that the solvent system is

appropriate for separating iodide from potential

impurities.[8]

Issue 3: Presence of Radionuclidic Impurities
Symptoms:

Gamma spectroscopy of the final product reveals the presence of gamma peaks not

associated with Iodine-120.

The decay of the product does not follow the expected half-life of Iodine-120 (approximately

81 minutes).

Possible Causes and Solutions:
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Possible Cause Recommended Solution

Isotopic Impurities in the Target Material

Use highly enriched ¹²⁰TeO₂ target material to

minimize the production of other radioiodine

isotopes through side reactions on other

tellurium isotopes.

Incorrect Bombardment Energy

The proton beam energy should be optimized

for the ¹²⁰Te(p,n)¹²⁰I reaction to minimize the

cross-section of competing nuclear reactions

that could produce other radionuclides.

Target Backing Activation

The material used for the target backing (e.g.,

platinum) can become activated if the proton

beam energy is too high. Ensure the target

thickness and beam energy are appropriately

matched.

Quantitative Data Summary
The following table summarizes key parameters for the production and purification of high-

purity Iodine-120g. Data for other radioiodine isotopes produced by similar methods are

included for comparison.
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Parameter Iodine-120g Iodine-124 Reference

Production Reaction ¹²⁰Te(p,n)¹²⁰I ¹²⁴Te(p,n)¹²⁴I [2]

Target Material
Enriched ¹²⁰TeO₂

(99.9%)

Enriched ¹²⁴TeO₂

(99.8%)
[2]

Distillation

Temperature
750°C 750°C [2]

Distillation Time 15 minutes 15 minutes [2]

Radiochemical Purity >98% as iodide >98% as iodide [2]

Primary Radionuclidic

Impurity
¹²⁰ᵐI (4.0%)

¹²⁵I (0.01%), ¹²⁶I

(<0.0001%)
[2]

Chemical Impurity

(Tellurium)
<1 µg <1 µg [2]

Experimental Protocols
Protocol 1: Dry Distillation of Iodine-120 from an
Enriched ¹²⁰TeO₂ Target
Objective: To separate Iodine-120 from the irradiated ¹²⁰TeO₂ target material.

Materials:

Irradiated ¹²⁰TeO₂ target on a suitable backing (e.g., platinum).

Tube furnace with temperature controller.

Quartz distillation tube.

Inert carrier gas (e.g., high-purity argon or air).

Gas flow controller.

Iodine trapping system (e.g., a glass capillary tube cooled in a dry ice/acetone bath or a

bubbler with 0.02 M NaOH).
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Shielded container for the final product.

Procedure:

After bombardment, allow the target to cool for a short period to reduce short-lived activation

products.

Carefully place the irradiated target into the center of the quartz distillation tube.

Assemble the distillation apparatus, ensuring all connections are secure. Place the trapping

system at the outlet of the furnace.

Begin flowing the inert carrier gas at a controlled rate (e.g., 20-50 mL/min).

Program the tube furnace to heat to 750°C and hold for 15 minutes.[2]

After the distillation is complete, turn off the furnace and allow it to cool down while

maintaining the carrier gas flow.

Once cooled, carefully remove the trapping system containing the collected Iodine-120.

Rinse the trapping system with a small volume of 0.02 M NaOH to recover the Iodine-120 as

sodium iodide.

Transfer the solution to a shielded vial for quality control analysis.

Protocol 2: Quality Control of Iodine-120 using Radio-
TLC
Objective: To determine the radiochemical purity of the final Iodine-120 product.

Materials:

Iodine-120 solution.

ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips.

Developing solvent (e.g., saline or a mixture of methanol and water).
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Developing tank.

Radio-TLC scanner or a gamma counter.

Reference standards for iodide (I⁻) and iodate (IO₃⁻) (non-radioactive).

Procedure:

Prepare the developing tank by adding the developing solvent to a depth of about 0.5 cm.

Cover the tank and allow the atmosphere to saturate.

Carefully spot a small drop (1-2 µL) of the Iodine-120 solution onto the origin line of an ITLC-

SG strip.

Allow the spot to air dry briefly.

Place the strip into the developing tank, ensuring the origin is above the solvent level.

Allow the solvent to migrate up the strip until it reaches the solvent front.

Remove the strip from the tank and allow it to dry completely.

Analyze the strip using a radio-TLC scanner to obtain a chromatogram showing the

distribution of radioactivity. Alternatively, cut the strip into sections and count each section in

a gamma counter.

Calculate the radiochemical purity by determining the percentage of the total activity that

corresponds to the iodide peak (which typically has a high Rf value).

Visualizations
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Experimental Workflow for Iodine-120 Production and Purification

Iodine-120 Production

Purification

Quality Control

Enriched 120TeO2 Target Preparation

Proton Bombardment
(120Te(p,n)120I)

Dry Distillation at 750°C

Irradiated Target

Trapping of Volatile 120I

Elution with 0.02 M NaOH

Radio-TLC/HPLC
(>95% Iodide)

Purified 120I Solution

Gamma Spectroscopy

High-Purity
[120I]NaI Solution

Click to download full resolution via product page

Caption: Workflow for the production and purification of high-purity Iodine-120.
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Troubleshooting Logic for Low Iodine-120 Yield

Low Iodine-120 Yield Detected

Measure Residual Activity
in Target

Review Distillation Parameters
(Temp & Time)

Parameters Correct?

Inspect Trapping System
(Cooling, Leaks)

Trapping System OK?

Verify Carrier Gas
Flow Rate

Gas Flow Rate OK?

High Residual Activity?

Yes

Adjust Temperature/Time

No

Yes

Repair/Optimize Trapping System

No

Adjust Gas Flow Rate

No

Re-evaluate Distillation Process

Yes

Yes

Investigate Other Issues
(e.g., Target Integrity)

No

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing low yield in Iodine-120 purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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